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Compound of Interest

Compound Name: (3R)-3-Bromooxolane

Cat. No.: B2704957 Get Quote

(3R)-3-Bromooxolane is a chemical compound that requires careful handling to ensure the

safety of laboratory personnel and to prevent environmental contamination. Although a specific

Safety Data Sheet (SDS) for this compound is not readily available, its structural similarity to

other brominated organic compounds suggests that it should be treated as a flammable,

irritant, and potentially toxic substance. The following guidelines provide essential safety and

logistical information for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the hazard profiles of analogous chemicals, (3R)-3-Bromooxolane is anticipated to

be a flammable liquid and vapor. It is also expected to cause skin irritation, serious eye

irritation, and may cause respiratory irritation[1][2]. Therefore, stringent adherence to PPE

protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category
Specific
Recommendations

Purpose

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation[2][3].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene), a

flame-retardant lab coat, and

closed-toe shoes.

Prevents skin contact which

can cause irritation[1][3].

Contaminated clothing should

be removed and washed

before reuse[2].

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Minimizes the inhalation of

vapors which may cause

respiratory irritation[1][2].

Safe Handling and Operational Plan
A systematic approach to handling (3R)-3-Bromooxolane is crucial to minimize risks. The

following step-by-step operational plan should be followed:

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and certified.

Verify that an eyewash station and safety shower are readily accessible and unobstructed[1].

Remove all potential ignition sources from the work area, such as open flames, hot plates,

and spark-producing equipment[4][5].

Use explosion-proof electrical and ventilating equipment[1][4].

Ground and bond containers when transferring the substance to prevent static discharge[4].
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2. Chemical Handling:

Wear the appropriate PPE as detailed in the table above.

Conduct all work with (3R)-3-Bromooxolane inside a chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing[5].

Do not breathe vapors or mists[5].

Use only non-sparking tools when opening or handling containers[1][4].

Keep the container tightly closed when not in use[4][5].

3. Storage:

Store in a cool, dry, and well-ventilated area away from heat and sources of ignition[4][5].

Keep containers tightly closed to prevent leakage and evaporation[4][5].

Store away from incompatible materials, such as strong oxidizing agents[5].

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be implemented:

Spill Response:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: For small spills, use an absorbent, non-combustible material (e.g., sand, earth,

vermiculite). Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for disposal.
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Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water.

Waste Disposal:

All waste containing (3R)-3-Bromooxolane is considered hazardous waste.

Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Do not dispose of it down the drain.

Containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste.

Experimental Workflow for Safe Handling
The logical flow for safely handling (3R)-3-Bromooxolane from procurement to disposal is

illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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